Thieno[3,2-b]pyridine-7-carboxylic acid

• IUPAC Name: thieno[3,2-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C8H5NO2S/c10-8(11)5-1-3-9-6-2-4-12-7(5)6/h1-4H,(H,10,11)
• InChI Key: BXMCOQCSDLNNGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C=CSC2=C1C(=O)O
• Molecular Formula: C8H5NO2S
• DSSTOX Substance ID: DTXSID101280470
• Molecular Weight: 179.20 g/mol
• CAS RN: 1416714-01-6

Description

Thieno[3,2-b]pyridine-7-carboxylic acid is a heterocyclic compound. It has a molecular weight of 179.2. It’s also known for its pharmacological and biological utility, including anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities.

Synthesis Analysis

Thieno[3,2-b]pyridine derivatives can be synthesized using various methods. One approach involves heating thiophene-2-carboxamides in formic acid. Another method uses 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene to produce β-keto amides, which are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene.

Molecular Structure Analysis

The molecular structure of Thieno[3,2-b]pyridine-7-carboxylic acid is characterized by a fused ring system incorporating a pyridine and a thiophene ring. The single-crystal X-ray diffraction analysis revealed that resonance-assisted hydrogen bonds (RAHBs) formed in the building block.

Chemical Reactions Analysis

Thieno[3,2-b]pyridine derivatives are known to undergo various chemical reactions. For instance, they can be used as starting materials or key intermediates in the synthesis of thieno[2,3-b]pyridines.

Physical And Chemical Properties Analysis

Thieno[3,2-b]pyridine-7-carboxylic acid is a powder at room temperature with a molecular weight of 179.2.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

Thieno[3,2-b]pyridine-7-carboxylic acid: derivatives are utilized as donor groups in the design of donor-π-acceptor dyes for DSSCs. These dyes are crucial for the photovoltaic performance of DSSCs, which convert sunlight into electrical energy. .

Organic Electronics

In the realm of organic electronics, Thieno[3,2-b]pyridine-7-carboxylic acid is a valuable component due to its electronic properties. .

Pharmacological Research

This compound and its derivatives have been explored for their pharmacological potential. They exhibit a range of biological activities, including anticancer, antimalarial, anti-Alzheimer’s, and antiviral properties. .

Synthesis of Heterocyclic Compounds

Thieno[3,2-b]pyridine-7-carboxylic acid: serves as a key intermediate in the synthesis of various heterocyclic compounds. .

Molecular Docking Studies

The compound is used in molecular docking studies to understand the interaction between drugs and their targets. .

Quantum Chemical Calculations

Thieno[3,2-b]pyridine-7-carboxylic acid: derivatives are subjects of quantum chemical calculations to predict their reactivity and stability. .

Mechanism of Action

Target of Action

Thieno[3,2-b]pyridine derivatives are known to exhibit a wide range of pharmacological and biological utility, including anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities . They have been reported as Pim-1 kinase inhibitors and multidrug resistance modulators .

Mode of Action

It is believed to inhibit tyrosine kinases associated with pdgfr or raf . This inhibition can disrupt a variety of cellular communication problems, making these compounds potentially useful in cancer treatment .

Biochemical Pathways

Thieno[3,2-b]pyridine-7-carboxylic acid is thought to affect several biochemical pathways. It may inhibit protein kinases (PKs), which play key roles in several signal transduction pathways, leading to metastasis and drug resistance . By inhibiting these pathways, the compound could potentially halt the progression of diseases characterized by uncontrolled cell proliferation and differentiation, such as cancer .

Pharmacokinetics

The structural similarity of many drugs with dna bases such as adenine and guanine is a key factor to explain their effectiveness . This suggests that Thieno[3,2-b]pyridine-7-carboxylic acid may have good bioavailability.

Result of Action

It is known that thienopyrimidine derivatives can have various biological activities, including anticancer effects through the inhibition of various enzymes and pathways . For example, some thienopyrimidine derivatives have shown promising anti-proliferative activity against several cancer cell lines .

Action Environment

It is known that the effectiveness of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

Thieno[3,2-b]pyridine derivatives are of increasing interest in drug design and medicinal chemistry due to their diverse biological activities. They could serve as starting points for future drug discovery programs. For instance, a collection of potent and highly ligand efficient inhibitors were prepared and characterized, which could form the basis of a future drug discovery program.

Q & A

Q1: What makes thieno[3,2-b]pyridine-7-carboxylic acid derivatives interesting for targeting KDM5A?

A: The development of selective inhibitors for α-ketoglutarate (αKG) and Fe(II)-dependent dioxygenases, like KDM5 histone demethylases, is challenging due to the high conservation of their active sites. Thieno[3,2-b]pyridine-7-carboxylic acid derivatives offer a promising approach by targeting a unique feature near the KDM5A active site – a noncatalytic cysteine residue (Cys481). This cysteine, absent in other histone demethylase families, presents an opportunity for selective inhibition through covalent modification. [, ]

Q2: How do these compounds interact with KDM5A at the molecular level?

A: Research has focused on modifying the thieno[3,2-b]pyridine-7-carboxylic acid scaffold to enable interactions with Cys481. For example, incorporating an electrophilic acrylamide group into the structure, as seen in compound N71 (2-((3-(4-(dimethylamino)but-2-enamido)phenyl)(2-(piperidin-1-yl)ethoxy)methyl)thieno[3,2-b]pyridine-7-carboxylic acid), allows for covalent bond formation with Cys481. This covalent interaction leads to more potent and longer-lasting inhibition compared to non-covalent analogs. [, , ]

Q3: What structural modifications have been explored to enhance the inhibitory activity of thieno[3,2-b]pyridine-7-carboxylic acid derivatives against KDM5A?

A3: Several modifications have been investigated, including:

• Introduction of electrophilic groups: Adding acrylamide moieties, as in N71, allows for covalent binding to Cys481, enhancing potency and duration of inhibition. [, ]
• Variation of substituents: Exploring different substituents on the thienopyridine core and surrounding groups can influence binding affinity and selectivity. For instance, compounds like N70 (2-((3-aminophenyl)(2-(piperidin-1-yl)ethoxy)methyl)thieno[3,2-b]pyridine-7-carboxylic acid) and N49 (2-((2-chlorophenyl)(2-(1-methylpyrrolidin-2-yl)ethoxy)methyl)thieno[3,2-b]pyridine-7-carboxylic acid) showcase the impact of varying substituents on binding. [, , ]

Q4: What methods are used to study the interactions between these compounds and KDM5A?

A4: Various techniques are employed to characterize these interactions:

• X-ray crystallography: This technique allows researchers to determine the three-dimensional structure of KDM5A bound to inhibitors, providing detailed insights into binding modes and interactions with key residues. [, , , , , ]
• Enzyme inhibition assays: These assays quantify the inhibitory activity of compounds against KDM5A, allowing for the determination of IC50 values and assessment of inhibition mechanisms (e.g., competitive vs. non-competitive). [, ]